2-Fluoro-1-(methylsulfonyl)-4-nitrobenzene
Cat. No. B1322154
Key on ui cas rn:
252561-33-4
M. Wt: 219.19 g/mol
InChI Key: WZDJGBZROJQCSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:12][S:13](=[O:14])[O-:15].[CH3:17][S:18]([CH3:19])=[O:20].[F:1][c:2]1[cH:3][c:4]([N+:9](=[O:10])[O-:11])[cH:5][cH:6][c:7]1[F:8].[Na+:16]>>[F:1][c:2]1[cH:3][c:4]([N+:9](=[O:10])[O-:11])[cH:5][cH:6][c:7]1[S:13]([CH3:12])(=[O:14])=[O:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CS(=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CS(C)=O
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(F)c(F)c1
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[Na+]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CS(=O)(=O)c1ccc([N+](=O)[O-])cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
